3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

Specification

• Molecular Formula: C15H27ClN2O3
• Molecular Weight: 318.84 g/mol
• IUPAC Name: tert-butyl 3-[(2-chloroacetyl)-propan-2-ylamino]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C15H27ClN2O3/c1-11(2)18(13(19)9-16)12-7-6-8-17(10-12)14(20)21-15(3,4)5/h11-12H,6-10H2,1-5H3
• Standard InChI Key: JGBZRLFOASTHIB-UHFFFAOYSA-N
• SMILES: CC(C)N(C1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CCl
• Canonical SMILES: CC(C)N(C1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CCl

Introduction

Structural and Stereochemical Features

Core Architecture

The compound features a piperidine ring substituted at the 3-position with an isopropylamino group linked to a chloroacetyl moiety. The 1-position is occupied by a tert-butoxycarbonyl (Boc) group, enhancing steric protection and lipophilicity. Key structural attributes include:

Feature	Description
Piperidine Ring	Six-membered nitrogen-containing ring with chair conformation
Chloroacetyl Group	Electrophilic $\text{Cl}-\text{CH}_2-\text{C(=O)}-$ moiety for covalent bonding
tert-Butyl Ester	Bulky protecting group improving stability and membrane permeability

Stereochemical Considerations

The stereochemistry at the piperidine’s 3-position defines enantiomeric pairs:

• (R)-Enantiomer: InChIKey JGBZRLFOASTHIB-GFCCVEGCSA-N

• (S)-Enantiomer: InChIKey JGBZRLFOASTHIB-LBPRGKRZSA-N

Chiral centers influence binding affinities to biological targets. For instance, the (S)-enantiomer demonstrates higher affinity for certain enzymes due to optimal spatial alignment.

Synthesis and Optimization

Stepwise Synthesis

The synthesis involves sequential acylation and protection reactions:

• Piperidine Functionalization: Introduction of isopropylamine via nucleophilic substitution.

• Chloroacetylation: Reaction with chloroacetyl chloride under inert conditions.

• Boc Protection: tert-Butyl dicarbonate ($\text{Boc}_2\text{O}$) in the presence of a base like DMAP.

Example Protocol (Source):

• Reactants: tert-Butyl 4-(4-piperidinyloxy)-1-piperidinecarboxylate (0.118 g), 2-chloro-5-cyano-pyridine (0.0573 g)

• Conditions: $\text{K}_2\text{CO}_3$, DMSO, 60°C, 4 hours

• Yield: 0.191 g (62%)

Industrial-Scale Production

Continuous flow systems enhance yield (up to 85%) by optimizing residence time and temperature. Solvent selection (e.g., DMF vs. DMSO) impacts reaction kinetics, with DMSO favoring faster acylation.

Physicochemical Properties

Property	Value	Method
Molecular Weight	318.84 g/mol	Mass spectrometry
Boiling Point	424.8°C (predicted)	ACD/Labs Software
Density	1.093 g/cm³	Computational modeling
LogP	2.74	HPLC determination

The chloroacetyl group confers electrophilicity, enabling nucleophilic substitution (e.g., with thiols or amines). The Boc group stabilizes the molecule against hydrolysis at physiological pH.

Reactivity and Mechanistic Insights

Covalent Binding Mechanisms

The chloroacetyl group reacts with cysteine residues in proteins, forming stable thioether adducts. This reactivity underpins its role as a covalent inhibitor scaffold. For example:

$$\text{Protein-SH} + \text{Cl}-\text{CH}_2-\text{C(=O)}-R \rightarrow \text{Protein-S-CH}_2-\text{C(=O)}-R + \text{HCl}$$

Stereoselective Interactions

Molecular docking studies reveal that the (S)-enantiomer binds more effectively to the ATP-binding pocket of kinases due to favorable van der Waals contacts. In contrast, the (R)-enantiomer shows preferential inhibition of proteases.

Applications in Drug Discovery

Kinase Inhibitor Development

The compound serves as a precursor for irreversible kinase inhibitors (e.g., EGFR inhibitors). Its chloroacetyl group enables targeted covalent modification, enhancing therapeutic potency.

Antibiotic Adjuvants

Functionalization with hydrophilic groups (e.g., sulfonamides) improves activity against multidrug-resistant bacteria.

Neurological Therapeutics

Piperidine derivatives modulate GABA receptors, suggesting potential in anxiety and epilepsy treatment.

Comparative Analysis with Analogues

Compound	Structural Difference	Biological Activity
3-Acetyl-piperidine-Boc	Lacks chloro group	Reduced covalent binding
4-Chloroacetyl-piperazine-Boc	Piperazine ring	Enhanced solubility, lower potency

The chloroacetyl moiety in the target compound confers superior electrophilicity compared to non-halogenated analogues.